1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H32N2O4S
• Molecular Weight: 456.6 g/mol
• IUPAC Name: (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-[3-methyl-4-(2-methylpropoxy)phenyl]methylidene]-5-thiophen-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C25H32N2O4S/c1-16(2)15-31-19-10-9-18(14-17(19)3)23(28)21-22(20-8-6-13-32-20)27(25(30)24(21)29)12-7-11-26(4)5/h6,8-10,13-14,16,22,28H,7,11-12,15H2,1-5H3/b23-21+
• InChI Key: WZTSXZKSMULPOH-XTQSDGFTSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=CS3)/[O-])OCC(C)C
• SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC=CS3)O)OCC(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+](C)C)C3=CC=CS3)[O-])OCC(C)C

Description

1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-isobutoxy-3-methylbenzoyl)-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as DMHPD, and it has been shown to have several unique properties that make it an attractive candidate for further study.

Mechanism of Action

The mechanism of action of DMHPD is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in tumor growth and cell proliferation. DMHPD has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
DMHPD has been shown to have several biochemical and physiological effects. In addition to its anti-tumor and neuroprotective properties, DMHPD has also been shown to have anti-inflammatory effects. DMHPD has also been shown to have an effect on the immune system, where it has been shown to stimulate the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using DMHPD in lab experiments is its potent anti-tumor activity. This makes it an attractive candidate for further study in the field of cancer research. However, one limitation of using DMHPD is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for the study of DMHPD. One area of interest is in the development of new anti-cancer therapies based on the properties of DMHPD. Another area of interest is in the development of new neuroprotective agents for the treatment of Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of DMHPD and its effects on the immune system.

Synthesis Methods

The synthesis of DMHPD is a complex process that requires several steps. One method of synthesis involves the reaction of 3-(dimethylamino)propylamine with 4-isobutoxy-3-methylbenzoyl chloride in the presence of a base. This reaction produces an intermediate that is then reacted with 2-thiophenecarboxaldehyde to yield DMHPD.

Scientific Research Applications

DMHPD has been studied for its potential use in several areas of scientific research. One area of interest is in the field of cancer research, where DMHPD has been shown to have potent anti-tumor activity. DMHPD has also been studied for its potential use in the treatment of Alzheimer's disease, where it has been shown to have neuroprotective properties.